4-Bromo-4'-ethylbenzophenone
Description
Synthesis Analysis
The synthesis of similar compounds, such as 4-bromo-4’-chlorobenzophenone and 4-chloro-4’-ethoxybenzophenone, has been achieved via a Friedel-Crafts acylation reaction . This involves the use of a catalyst, such as aluminum chloride , and the appropriate benzoyl chloride and benzene derivative .Molecular Structure Analysis
The molecular structure of 4-Bromo-4’-ethylbenzophenone is characterized by the presence of a bromine atom and an ethyl group attached to the phenyl rings of the benzophenone structure.Scientific Research Applications
Synthesis of Other Compounds
4-Bromo-4’-ethylbenzophenone can be used as a starting material in the synthesis of other complex organic compounds. For example, it was used in the synthesis of 4‐Bromo‐4‐methoxybenzophenone through Friedel craft reaction from ethoxy‐benzene and 4‐bromobenzyl chloride using aluminum chloride as a catalyst .
Photophysical Studies
This compound can be used in photophysical studies. For instance, 4-bromo-4’-methyl benzophenone was prepared from toluene and 4-bromobenzoyl chloride by using AlCl3 catalyst. The product was used to study photophysics: “quantitative UV.” Two solvents: EPA and methylcyclohexane (MCH) were used .
Spectroscopic Characterization
4-Bromo-4’-ethylbenzophenone can be characterized by various spectral analyses including mass spectrometry, infrared spectroscopy, and nuclear magnetic resonance spectroscopy . These techniques can provide valuable information about the structure and purity of the compound.
Solvent Studies
A solvent study was done on 4-bromo-4’-methylbenzophenone. Solutions in EPA (polar) and methylcyclohexane (nonpolar) were prepared from solid 4-bromo-4’-methylbenzophenone. The two solutions were analyzed and compared using UV spectroscopy and low temperature emission-excitation spectrophotometry .
Photochemical Reactivity
Synthesis of 4-Bromo-4’-chlorobenzophenone (BCBP) was attempted to yield a compound with potential photochemical reactivity . This suggests that 4-Bromo-4’-ethylbenzophenone could also have potential photochemical reactivity.
Photophysical Parameters Determination
Electronic transitions corresponding to n‐pi* and pi‐pi* transitions of (4 tert butylphenyl) (4‐chlorophenyl) methanone are studied . Photophysical parameters are determined, as well as lifetime of emission .
properties
IUPAC Name |
(4-bromophenyl)-(4-ethylphenyl)methanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13BrO/c1-2-11-3-5-12(6-4-11)15(17)13-7-9-14(16)10-8-13/h3-10H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OEWZPJGXCQMPNP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)C(=O)C2=CC=C(C=C2)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13BrO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30373658 |
Source
|
| Record name | 4-Bromo-4'-ethylbenzophenone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30373658 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
289.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-4'-ethylbenzophenone | |
CAS RN |
344444-47-9 |
Source
|
| Record name | 4-Bromo-4'-ethylbenzophenone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30373658 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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